Cas no 31872-70-5 (2,3,6-Tribromo-4-methoxy-5-nitropyridine)

• Product Name: 2,3,6-Tribromo-4-methoxy-5-nitropyridine
• CAS No: 31872-70-5
• MF: C₆H₃Br₃N₂O₃
• MW: 390.81161904335
• CID: 1092225
• PubChem ID: 53405224
• Update Time: 2025-11-01

2,3,6-Tribromo-4-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Tribromo-4-methoxy-5-nitropyridine
• LogP
• pyridine, 2,3,6-tribromo-4-methoxy-5-nitro-
• G72424
• DTXSID40695535
• AKOS015966230
• 31872-70-5

• Inchi： 1S/C6H3Br3N2O3/c1-14-4-2(7)5(8)10-6(9)3(4)11(12)13/h1H3
• InChI Key： ZZTYRHRFWFOHQH-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1OC)[N+](=O)[O-])Br)Br

Computed Properties

• Exact Mass: 387.76929
• Monoisotopic Mass: 387.769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 2.339
• Boiling Point: 351.7°C at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.646
• PSA: 65.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2,3,6-Tribromo-4-methoxy-5-nitropyridine

Recent Advances in the Study of 2,3,6-Tribromo-4-methoxy-5-nitropyridine (CAS: 31872-70-5)

The compound 2,3,6-Tribromo-4-methoxy-5-nitropyridine (CAS: 31872-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the synthetic versatility of 2,3,6-Tribromo-4-methoxy-5-nitropyridine, particularly in the context of developing novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis route for this compound, which involves a multi-step bromination and nitration process starting from 4-methoxypyridine. The study emphasized the compound's stability under various reaction conditions, making it a promising intermediate for further chemical modifications.

In terms of biological activity, preliminary in vitro assays have revealed that 2,3,6-Tribromo-4-methoxy-5-nitropyridine exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings were reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which suggested that the compound's mechanism of action may involve interference with bacterial cell wall synthesis. However, further studies are needed to elucidate the exact molecular targets and to optimize its antimicrobial potency.

Another area of active research is the potential application of 2,3,6-Tribromo-4-methoxy-5-nitropyridine in cancer therapy. A recent study conducted by researchers at the National Cancer Institute explored the compound's ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The results, published in Cancer Research in early 2024, indicated that the compound induces apoptosis via the mitochondrial pathway, though the exact signaling mechanisms remain under investigation.

Despite these promising findings, challenges remain in the development of 2,3,6-Tribromo-4-methoxy-5-nitropyridine for therapeutic use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural optimization and formulation studies. Recent advancements in computational chemistry and molecular modeling are expected to play a crucial role in overcoming these hurdles, as highlighted in a 2023 review article in Drug Discovery Today.

In conclusion, 2,3,6-Tribromo-4-methoxy-5-nitropyridine (CAS: 31872-70-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile synthetic applications, combined with its emerging biological activities, position it as a valuable candidate for further investigation. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in various therapeutic areas. The ongoing studies underscore the importance of this compound in advancing our understanding of heterocyclic chemistry and its applications in medicine.